Cas no 1805366-72-6 (5-Chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid)

• Product Name: 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid
• CAS No: 1805366-72-6
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• CID: 4865919
• Update Time: 2025-06-11

5-Chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid

• Inchi： 1S/C7H3ClF3NO2/c8-2-1-12-5(6(10)11)4(9)3(2)7(13)14/h1,6H,(H,13,14)
• InChI Key： MZEARSPNYXAHLC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid

Recent Advances in the Application of 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid (CAS: 1805366-72-6) in Chemical Biology and Pharmaceutical Research

The compound 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid (CAS: 1805366-72-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its chloro, difluoromethyl, and fluoro substituents, serves as a versatile building block in medicinal chemistry, particularly in the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of pharmaceuticals targeting various diseases, including infectious diseases and metabolic disorders.

One of the most notable applications of 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid is its incorporation into the design of enzyme inhibitors. Researchers have leveraged its structural features to develop potent inhibitors of enzymes such as kinases and proteases, which are critical targets in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in enhancing the binding affinity of inhibitors targeting the PI3K pathway, a key signaling cascade in oncology. The study highlighted the compound's ability to improve pharmacokinetic properties, such as metabolic stability and membrane permeability, making it a valuable scaffold in drug discovery.

In addition to its role in enzyme inhibition, 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid has been investigated for its potential in agrochemical applications. A recent patent application (WO2023056789) disclosed its use as a precursor in the synthesis of novel herbicides with improved selectivity and environmental safety. The compound's fluorine-rich structure contributes to its bioactivity and resistance to degradation, addressing some of the limitations of traditional agrochemicals. This dual utility in pharmaceuticals and agrochemicals underscores its broad applicability in chemical biology.

Further advancements in synthetic methodologies have also been reported, enabling more efficient and scalable production of 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid. A 2024 study in Organic Process Research & Development detailed a novel catalytic process that reduces the need for hazardous reagents and improves yield. This development is particularly significant for industrial-scale applications, where cost-effectiveness and sustainability are paramount. The study's findings suggest that the compound's accessibility will likely increase, facilitating its adoption in diverse research and development projects.

Looking ahead, the potential of 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid in drug discovery and chemical biology remains largely untapped. Ongoing research is exploring its utility in emerging areas such as targeted protein degradation and covalent inhibitor design. As the scientific community continues to uncover its multifaceted applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals. Future studies should focus on elucidating its mechanism of action in various biological systems and optimizing its derivatives for enhanced efficacy and safety.